Cas no 161696-99-7 (6-Quinoxalinamine,N,2,5-trimethyl-)

• Product name: 6-Quinoxalinamine,N,2,5-trimethyl-
• CAS No: 161696-99-7
• MF: C₁₁H₁₃N₃
• MW: 187.24102
• CID: 169129
• PubChem ID: 154763

6-Quinoxalinamine,N,2,5-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 6-Quinoxalinamine,N,2,5-trimethyl-
• N,2,5-TRIMETHYLQUINOXALIN-6-AMINE
• 2,5-Dimethyl-6-methylaminoquinoxaline
• AC1L4CXR
• CCRIS 8296
• CTK4D0930
• N,2,5-Trimethyl-6-quinoxalinamine
• 6-Quinoxalinamine,N,2,5-trimethyl-(9CI)
• 2,5-DIMETHYL-6-(METHYLAMINO)QUINOXALINE
• DTXSID70167215
• 6-Quinoxalinamine, N,2,5-trimethyl-
• 161696-99-7
• UNII-H27X72MRW5
• H27X72MRW5
• AKOS006279893

• Inchi： InChI=1S/C11H13N3/c1-7-6-13-11-8(2)9(12-3)4-5-10(11)14-7/h4-6,12H,1-3H3
• InChI Key： QZCXQHBXJNRLHM-UHFFFAOYSA-N
• SMILES： CNC1=CC=C2C(N=CC(C)=N2)=C1C

Computed Properties

• Exact Mass: 187.111
• Monoisotopic Mass: 187.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 37.8A^2

Experimental Properties

• Density: 1.1380 (rough estimate)
• Boiling Point: 312°C (rough estimate)
• Flash Point: 159°C
• Refractive Index: 1.6500 (estimate)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines